Cas no 1934244-14-0 (Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate)

• Product Name: Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate
• CAS No: 1934244-14-0
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• CID: 5972573
• PubChem ID: 126989624
• Update Time: 2025-11-07

Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-5197871
• methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate
• 1934244-14-0
• Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate

• Inchi： 1S/C7H7Cl2NO2S/c1-12-7(11)5(10)3-2-4(8)13-6(3)9/h2,5H,10H2,1H3
• InChI Key： OTVMWKSZIAVMEH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(C(=O)OC)N

Computed Properties

• Exact Mass: 238.9574550g/mol
• Monoisotopic Mass: 238.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6Ų

Additional information on Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate

Introduction to Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate (CAS No. 1934244-14-0)

Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate, identified by its CAS number 1934244-14-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate features a thiophene ring substituted with chlorine atoms at the 2 and 5 positions, further functionalized with an amino group and an acetic acid methyl ester. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in thiophene-based compounds due to their role as pharmacophores in various therapeutic agents. The presence of chlorine atoms enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the amino group provides a site for further chemical modifications, allowing for the synthesis of more complex derivatives.

Current research in the field of medicinal chemistry has highlighted the potential of Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate as a precursor in the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting certain enzymatic pathways and its ability to interact with biological targets involved in inflammation and cancer. These findings underscore its significance as a building block for drug discovery.

The synthesis of Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate involves multi-step organic reactions, including halogenation, amination, and esterification. The precise control of reaction conditions is essential to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these processes.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their broad spectrum of biological activities. Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate has been investigated for its potential use in treating neurological disorders, infectious diseases, and metabolic conditions. Preclinical studies have revealed promising results regarding its ability to modulate key signaling pathways involved in these diseases.

In conclusion, Methyl 2-amino-2-(2,5-dichlorothiophen-3-yl)acetate (CAS No. 1934244-14-0) is a versatile and highly relevant compound in modern chemical and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the development of new therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow further.